Cas no 2167849-77-4 (2-(5,5-Dimethylpiperidin-2-yl)acetic acid)

• Product Name: 2-(5,5-Dimethylpiperidin-2-yl)acetic acid
• CAS No: 2167849-77-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6452346
• PubChem ID: 165888893
• Update Time: 2025-06-14

2-(5,5-Dimethylpiperidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1672586
• 2167849-77-4
• 2-(5,5-dimethylpiperidin-2-yl)acetic acid
• 2-(5,5-Dimethylpiperidin-2-yl)acetic acid

• Inchi： 1S/C9H17NO2/c1-9(2)4-3-7(10-6-9)5-8(11)12/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： YIQBTEVIRWDJEJ-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C)(C)CN1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(5,5-Dimethylpiperidin-2-yl)acetic acid

Research Briefing on 2-(5,5-Dimethylpiperidin-2-yl)acetic acid (CAS: 2167849-77-4): Recent Advances and Applications

2-(5,5-Dimethylpiperidin-2-yl)acetic acid (CAS: 2167849-77-4) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the key areas of research involving 2-(5,5-Dimethylpiperidin-2-yl)acetic acid is its role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent binding affinity to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study utilized molecular docking and in vitro assays to validate the interactions between the synthesized derivatives and the receptor binding sites, providing valuable insights into structure-activity relationships (SAR).

In addition to its CNS applications, 2-(5,5-Dimethylpiperidin-2-yl)acetic acid has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of novel peptidomimetics incorporating this compound, which exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed the enhanced activity to the compound's ability to disrupt bacterial cell membrane integrity, as confirmed by fluorescence microscopy and membrane permeability assays.

The synthetic accessibility of 2-(5,5-Dimethylpiperidin-2-yl)acetic acid has also been a focus of recent research. A study in Organic Process Research & Development (2023) described an optimized, scalable synthesis route using catalytic hydrogenation of a commercially available precursor, achieving a high yield (85%) and excellent enantiomeric purity (>99% ee). This advancement is particularly significant for industrial-scale production, addressing previous challenges related to cost and scalability.

Future research directions for 2-(5,5-Dimethylpiperidin-2-yl)acetic acid include exploring its potential in targeted drug delivery systems and as a scaffold for covalent inhibitors. Preliminary results from a 2024 study in Chemical Science suggest that the compound's carboxylic acid moiety can be functionalized to create prodrugs with improved pharmacokinetic properties. Furthermore, computational studies have identified potential applications in proteolysis-targeting chimeras (PROTACs), leveraging its ability to form stable interactions with E3 ubiquitin ligases.

In conclusion, 2-(5,5-Dimethylpiperidin-2-yl)acetic acid (CAS: 2167849-77-4) continues to emerge as a valuable chemical entity in medicinal chemistry, with diverse applications ranging from CNS therapeutics to antimicrobial agents. The recent advancements in its synthesis and biological evaluation underscore its potential as a key building block for next-generation pharmaceuticals. Further research is warranted to fully exploit its therapeutic potential and address remaining challenges in drug development.